Cas no 58460-25-6 (6-Benzothiazolamine, 5-chloro-2-(trifluoromethyl)-)

• Product Name: 6-Benzothiazolamine, 5-chloro-2-(trifluoromethyl)-
• CAS No: 58460-25-6
• MF: C₈H₄ClF₃N₂S
• MW: 252.643969535828
• CID: 341988
• PubChem ID: 71443557
• Update Time: 2025-04-19

6-Benzothiazolamine, 5-chloro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolamine, 5-chloro-2-(trifluoromethyl)-
• 5-chloro-2-(trifluoromethyl)-1,3-benzothiazol-6-amine
• 58460-25-6
• DTXSID60852380

• Inchi： 1S/C8H4ClF3N2S/c9-3-1-5-6(2-4(3)13)15-7(14-5)8(10,11)12/h1-2H,13H2
• InChI Key： BVMGNMBQKFGGCW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=C(C(F)(F)F)S2)N

Computed Properties

• Exact Mass: 251.97372
• Monoisotopic Mass: 251.9735815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91